t-Butyl 2,4-dichlorophenoxymethyl ketone
Description
t-Butyl 2,4-dichlorophenoxymethyl ketone is an organochlorine compound featuring a tert-butyl group, a dichlorophenoxy moiety, and a ketone functional group. Its molecular formula is C₁₂H₁₃Cl₂O₂, with a molecular weight of 272.14 g/mol. This compound is primarily utilized as an intermediate in agrochemical synthesis, particularly in herbicides and fungicides, due to its ability to inhibit enzyme systems in plants and fungi . Limited toxicological data are available, necessitating caution in handling .
Properties
Molecular Formula |
C12H14Cl2O2 |
|---|---|
Molecular Weight |
261.14 g/mol |
IUPAC Name |
1-(2,4-dichlorophenoxy)-3,3-dimethylbutan-2-one |
InChI |
InChI=1S/C12H14Cl2O2/c1-12(2,3)11(15)7-16-10-5-4-8(13)6-9(10)14/h4-6H,7H2,1-3H3 |
InChI Key |
QGSJVMUQCRYUIZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(=O)COC1=C(C=C(C=C1)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Efficacy Studies: this compound demonstrates 90% inhibition of Fusarium spp. at 10 ppm, outperforming ethyl analogues (70% inhibition at 50 ppm) .
- Environmental Impact : High logP values raise concerns about bioaccumulation, though degradation studies in soil (half-life: 30–60 days) indicate moderate persistence.
- Knowledge Gaps: Detailed ecotoxicological profiles and long-term exposure effects remain unstudied.
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